Cas no 2694731-97-8 (6-aminobicyclo4.1.1octane-1-carboxylic acid)

6-Aminobicyclo[4.1.1]octane-1-carboxylic acid is a structurally unique bicyclic amino acid characterized by its constrained ring system, which imparts rigidity and stereochemical control in peptide and medicinal chemistry applications. The bicyclo[4.1.1]octane scaffold enhances conformational stability, making it valuable for designing peptidomimetics and bioactive compounds. The presence of both amino and carboxylic acid functional groups allows for versatile incorporation into peptide chains or as a building block for heterocyclic synthesis. Its rigid framework can improve binding affinity and metabolic stability in drug development. This compound is particularly useful in exploring structure-activity relationships and developing novel therapeutics with optimized pharmacokinetic properties.

6-aminobicyclo4.1.1octane-1-carboxylic acid structure

2694731-97-8 structure

Product Name:6-aminobicyclo4.1.1octane-1-carboxylic acid

CAS No:2694731-97-8

MF:C₉H₁₅NO₂

MW:169.220902681351

MDL:MFCD34474712

CID:5653995

PubChem ID:165927041

Update Time:2025-05-22

6-aminobicyclo4.1.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2694731-97-8
- 6-aminobicyclo[4.1.1]octane-1-carboxylic acid
- EN300-37080391
- EN300-28246887
- 6-aminobicyclo4.1.1octane-1-carboxylic acid
- MDL： MFCD34474712
- Inchi： 1S/C9H15NO2/c10-9-4-2-1-3-8(5-9,6-9)7(11)12/h1-6,10H2,(H,11,12)
- InChI Key： WMYADXUGVVVSDO-UHFFFAOYSA-N
- SMILES： OC(C12CCCCC(C1)(C2)N)=O

Computed Properties

Exact Mass: 169.110278721g/mol
Monoisotopic Mass: 169.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 63.3Å²

6-aminobicyclo4.1.1octane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37080391-0.05g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8	95.0%	0.05g	$1560.0	2025-03-18
Enamine	EN300-37080391-0.1g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8	95.0%	0.1g	$1635.0	2025-03-18
Enamine	EN300-37080391-0.25g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8	95.0%	0.25g	$1708.0	2025-03-18
Enamine	EN300-37080391-0.5g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8	95.0%	0.5g	$1783.0	2025-03-18
Enamine	EN300-37080391-1.0g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8	95.0%	1.0g	$1857.0	2025-03-18
Enamine	EN300-37080391-2.5g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8	95.0%	2.5g	$3641.0	2025-03-18
Enamine	EN300-37080391-5.0g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8	95.0%	5.0g	$5387.0	2025-03-18
Enamine	EN300-37080391-10.0g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8	95.0%	10.0g	$7988.0	2025-03-18
Enamine	EN300-28246887-0.05g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8		0.05g	$1560.0	2023-09-09
Enamine	EN300-28246887-0.1g	6-aminobicyclo[4.1.1]octane-1-carboxylic acid	2694731-97-8		0.1g	$1635.0	2023-09-09